1,3,3-Trimethylpiperidin-4-amine
Overview
Description
1,3,3-Trimethylpiperidin-4-amine is a chemical compound with the CAS Number: 1369161-64-7 . It has a molecular weight of 142.24 and is typically found in a liquid form .
Molecular Structure Analysis
The IUPAC name for this compound is 1,3,3-trimethyl-4-piperidinamine . The InChI code for this compound is 1S/C8H18N2/c1-8(2)6-10(3)5-4-7(8)9/h7H,4-6,9H2,1-3H3 . This indicates that the compound has a piperidine ring, which is a common structure in many pharmaceuticals.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . The compound is yellow to brown in color .Scientific Research Applications
Biomedical Research and Drug Delivery Systems
1,3,3-Trimethylpiperidin-4-amine derivatives have been explored for their potential in biomedical research, notably in the synthesis of degradable poly(β-amino esters). These polymers have shown promise for noncytotoxic delivery systems, offering an alternative to traditional vectors for gene therapy due to their ability to degrade into non-toxic products and effectively deliver DNA to cells (Lynn & Langer, 2000).
Surface Modification and Material Science
Research on amine-functionalized materials demonstrates the applicability of this compound in surface science. For instance, amine-functionalized silica has been developed for various applications, including environmental cleanup and sensor technology, showcasing the versatility of this chemical in creating surfaces with specific chemical functionalities (Soto-Cantu et al., 2012).
Atmospheric Chemistry
The role of trimethylamine in atmospheric chemistry highlights the environmental relevance of this compound. Studies suggest that amines, including trimethylamine derivatives, significantly influence atmospheric nucleation processes, impacting cloud formation and climate dynamics (Erupe et al., 2010).
Catalysis and Synthetic Chemistry
This compound and its derivatives have been employed as catalysts or intermediates in synthetic chemistry, enhancing the efficiency of various chemical reactions. For example, they have facilitated the synthesis of complex molecules and polymers through catalytic processes, contributing to advances in materials science and pharmaceuticals (Deeken et al., 2006).
Safety and Hazards
The compound is classified as dangerous, with hazard statements H226, H314, and H335 . This indicates that it is flammable, causes severe skin burns and eye damage, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
1,3,3-trimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-8(2)6-10(3)5-4-7(8)9/h7H,4-6,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQAINYVXJLGSMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCC1N)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1369161-64-7 |
Source
|
| Record name | 1,3,3-trimethylpiperidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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